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Compound of Interest

Compound Name: Solidagonic acid

Cat. No.: B12390184

Get Quote

Note: Initial searches for "Solidagonic acid" did not yield any relevant scientific information,

suggesting it may be a non-existent or very obscure compound. Therefore, these application

notes and protocols have been prepared for Arachidonic Acid, a well-studied polyunsaturated

fatty acid with significant roles in cell signaling, inflammation, and apoptosis, aligning with the

core requirements of the original request.

Introduction
Arachidonic acid (AA) is a polyunsaturated omega-6 fatty acid that is a key component of

cellular membranes. It is a precursor to a wide range of bioactive lipid mediators, collectively

known as eicosanoids, which include prostaglandins, thromboxanes, and leukotrienes. These

molecules are critical regulators of inflammation, immunity, and other physiological processes.

In cell culture, AA is widely used to study its effects on cell proliferation, apoptosis, and various

signaling pathways.
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Property Value

Molecular Formula C₂₀H₃₂O₂

Molecular Weight 304.47 g/mol

Appearance Colorless to pale yellow oily liquid

Solubility
Soluble in ethanol, DMSO, and DMF. Sparingly

soluble in aqueous buffers.

Storage Store at -20°C. Protect from light and air.

Mechanism of Action
Arachidonic acid's biological effects are mediated through both its direct actions and its

conversion to eicosanoids by cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome

P450 (CYP450) enzymes. Unesterified AA can directly modulate the activity of various proteins,

including protein kinases and ion channels. Its metabolites, the eicosanoids, bind to specific G-

protein coupled receptors to initiate a wide range of cellular responses.

Key Signaling Pathways Affected by Arachidonic
Acid
Arachidonic acid has been shown to modulate several key signaling pathways, including:

Mitogen-Activated Protein Kinase (MAPK) Pathway: AA can activate the p38 MAPK and JNK

signaling pathways, which are involved in cellular stress responses, inflammation, and

apoptosis.[1][2]

Nuclear Factor-kappa B (NF-κB) Pathway: AA and its metabolites can activate the NF-κB

signaling pathway, a central regulator of inflammatory gene expression.[3][4]

JAK-STAT Signaling Pathway: In some contexts, AA has been shown to impair JAK-STAT

signaling, which is crucial for cytokine-mediated cellular responses.[5]

Signaling Pathway Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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